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Introduction

Dipentylamine, also known as di-n-amylamine, is a secondary amine with two pentyl groups
attached to a nitrogen atom. It is a colorless to pale yellow liquid with a characteristic pungent,
ammonia-like odor.[1][2] This compound serves as a versatile intermediate and reagent in
various industrial and laboratory settings, including in the synthesis of rubber, resins, dyes, and
as a corrosion inhibitor.[1][3] Its chemical behavior is characterized by the nucleophilicity of the
nitrogen atom and the hydrophobic nature of the two long alkyl chains. This guide provides a
comprehensive overview of the chemical properties, structure, and reactivity of dipentylamine,
tailored for a technical audience.

Chemical Structure and Identifiers

Dipentylamine is a symmetrical secondary amine. The presence of the lone pair of electrons
on the nitrogen atom is central to its basicity and nucleophilic character.

Table 1: Chemical Structure and ldentifiers
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Identifier Value

IUPAC Name N-pentylpentan-1-amine[1]

CAS Number 2050-92-2[1][2]

Molecular Formula C1oH23N[1][2]

SMILES CCCCCNCcCcceC4][5]

InChi INChl=1S/C10H23N/c1-3-5-7-9-11-10-8-6-4-
2/h11H,3-10H2,1-2H3[6]

InChlKey JACMPVXHEARCBO-UHFFFAOYSA-NI[6]

Physicochemical Properties

The physical and chemical properties of dipentylamine are summarized in the tables below.

These properties are crucial for its handling, application in synthesis, and for predicting its

behavior in various chemical and biological systems.

Table 2: Physical Properties of Dipentylamine

Property Value
Molecular Weight 157.30 g/mol [1]
Colorless to light-yellow liquid with a pungent
Appearance
odor[1][7]
Boiling Point 202-203 °C[3][7]
Melting Point -44 °C[7]
Density 0.777 g/cms3 at 20 °C[1][2]

Vapor Pressure

40 Pa at 20 °CJ[7]

Vapor Density

5.4 (air = 1)[7]

Flash Point

51 °C (closed cup)[7]

Refractive Index

1.427 at 20 °C[1][2]
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Table 3: Chemical Properties of Dipentylamine

Property Value
pKa (conjugate acid) 11.16[1][2]
Solubility in water Insoluble[7]

Soluble in acetone and ether; miscible with

Solubility in organic solvents
alcohol[1][6]

XLogP3 3.82[2]

Reactivity and Chemical Behavior

As a secondary amine, dipentylamine exhibits reactivity characteristic of this functional group,
primarily centered around the nucleophilic nitrogen atom.

Acid-Base Properties

Dipentylamine is a weak base. In the presence of an acid, it readily accepts a proton to form
the dipentylammonium ion. Its relatively high pKa indicates that it will be predominantly in its
protonated form in acidic to neutral aqueous environments.[1]
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Caption: Acid-base equilibrium of dipentylamine.

Nucleophilic Reactions: Alkylation and Acylation
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The lone pair of electrons on the nitrogen atom makes dipentylamine a good nucleophile. It
can undergo alkylation with alkyl halides to form tertiary amines and can be further alkylated to
form quaternary ammonium salts.[1][7] Acylation with acid chlorides or anhydrides yields the
corresponding amide.[1][3]
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Caption: General reactivity of dipentylamine.

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of
dipentylamine are crucial for research and quality control. While specific documented
procedures for dipentylamine are not always publicly available, standard methodologies for
liquid amines are applicable.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

o Apparatus Setup: A small quantity of dipentylamine (approximately 0.5-1 mL) is placed in a
test tube with a stir bar. The test tube is situated in a heating block on a hot plate stirrer. A
thermometer is positioned with its bulb about 1 cm above the liquid's surface.[8]

o Heating and Reflux: The sample is gently heated and stirred. The temperature at which the
liquid boils and the vapor condenses back into the liquid (reflux) is observed as a stable ring
of liquid on the test tube walls.[8]

o Measurement: The temperature at the level of the reflux ring is recorded as the boiling point.

[8]

Determination of Melting Point (Capillary Method)

As dipentylamine has a very low melting point, this procedure would be conducted at sub-
ambient temperatures.

e Sample Preparation: A small amount of frozen dipentylamine is introduced into a capillary
tube. The tube is tapped to pack the sample at the sealed end.[9][10]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which allows for
controlled, slow heating and clear observation of the sample.[11][12]

o Measurement: The temperature is slowly increased. The melting point range is recorded
from the temperature at which the first drop of liquid appears to the temperature at which the
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entire sample becomes liquid.[9][10]

Determination of pKa (Potentiometric Titration)

The pKa is determined by titrating a solution of the amine with a standard acid and monitoring
the pH.

» Solution Preparation: A known concentration of dipentylamine is dissolved in a suitable
solvent (e.g., water with a co-solvent due to its low solubility). The solution is made basic,
and a standardized solution of a strong acid (e.g., HCI) is used as the titrant.[13]

« Titration: The acid is added in small, precise increments. After each addition, the solution is
stirred to reach equilibrium, and the pH is recorded using a calibrated pH meter.[13]

o Data Analysis: A titration curve is generated by plotting pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point, which corresponds

to the inflection point of the curve.[4][14]

Synthesis of Dipentylamine

A common method for the synthesis of dipentylamine is the reaction of an amyl halide with

ammonia.[5]
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Caption: Synthesis workflow for dipentylamine.

Safety Information
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Dipentylamine is a flammable liquid and should be handled with appropriate safety
precautions.[2][7] It is corrosive and can cause severe skin and eye irritation.[7] Inhalation of its
vapors may irritate the respiratory tract and may cause lung edema.[7] It is important to use
personal protective equipment, including gloves, safety glasses, and a lab coat, and to work in
a well-ventilated area when handling this chemical.

Conclusion

Dipentylamine is a secondary amine with well-defined chemical and physical properties that
make it a valuable compound in various chemical syntheses. Its reactivity is dominated by the
nucleophilic nature of the nitrogen atom, leading to characteristic alkylation and acylation
reactions. A thorough understanding of its properties, handling requirements, and synthesis is
essential for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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